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Compound of Interest

Compound Name: 5'-TMPS

Cat. No.: B15572574 Get Quote

This guide provides essential safety and logistical information for the proper disposal of 5'-

Thymidine Monophosphate Sodium Salt (5'-TMPS), also known as dTMP, in a laboratory

setting. Adherence to these procedures is critical for ensuring personal safety, environmental

protection, and regulatory compliance. This document is intended for researchers, scientists,

and drug development professionals who handle this compound.

Hazard Assessment and Safety Precautions
According to multiple safety data sheets (SDS), 5'-TMPS is not classified as a hazardous

chemical under the OSHA Hazard Communication Standard (29 CFR 1910.1200).[1][2]

However, it is designated as a water hazard class 1, indicating it is slightly hazardous for water.

[3] Therefore, it is imperative that the compound is not released into the environment, sewers,

or groundwater.[3][4]

Standard laboratory personal protective equipment (PPE) should be worn when handling 5'-
TMPS. This includes:

Nitrile gloves

Safety goggles or a face shield

A laboratory coat
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All handling should be performed in a well-ventilated area to minimize dust formation and

inhalation.[2][4]

Chemical and Safety Data
The following table summarizes key quantitative and safety information for 5'-TMPS, which is

crucial for its safe handling and disposal.

Property Data Reference

Chemical Formula C₁₀H₁₃N₂Na₂O₈P [4]

Molecular Weight
366.18 g/mol (anhydrous

basis)
[4]

Appearance White solid/powder [4]

Melting Point ~215 °C (~419 °F) [3]

Solubility Soluble in water (100 mg/mL)

Flammability Product is not flammable [3]

Explosion Hazard
Product does not present an

explosion hazard
[3]

Storage Temperature -20°C

Incompatible Materials Strong oxidizing agents [4]

Step-by-Step Disposal Procedure
The disposal of 5'-TMPS must be conducted in accordance with all federal, state, and local

regulations.[2][3] Do not dispose of this chemical down the drain.[3]

Step 1: Waste Collection & Segregation

Solid Waste: Collect dry 5'-TMPS waste, including contaminated consumables (e.g., weigh

boats, pipette tips), by sweeping or shoveling it into a designated, suitable, and clearly

labeled hazardous waste container.[4] Avoid generating dust during collection.[4]
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Liquid Waste: Collect aqueous solutions containing 5'-TMPS in a designated, leak-proof, and

clearly labeled hazardous waste container.

Segregation: Do not mix 5'-TMPS waste with other waste streams, particularly incompatible

materials like strong oxidizing agents.[4][5]

Step 2: Container Management

Labeling: The waste container must be clearly labeled with the words "Hazardous Waste,"

the full chemical name "5'-Thymidine Monophosphate Sodium Salt," and the approximate

concentration and volume.

Storage: Keep the hazardous waste container tightly sealed when not in use.[6] Store the

container in a designated, cool, dry, and well-ventilated satellite accumulation area away

from incompatible chemicals.[7]

Step 3: Disposal of Empty Containers

Empty containers that held 5'-TMPS must be triple-rinsed with a suitable solvent (e.g.,

water).[6][8]

The rinsate (the liquid from rinsing) must be collected and disposed of as hazardous waste in

the appropriate liquid waste container.[6][8]

After the triple-rinse procedure, the container can typically be disposed of in the regular trash

or recycled, depending on institutional policies.[8]

Step 4: Request for Disposal

Once the hazardous waste container is full or ready for disposal, arrange for pickup through

your institution's Environmental Health and Safety (EHS) office or a licensed hazardous

waste disposal contractor.[7]

Alternatively, some regulations may permit dissolving the material in a combustible solvent

for incineration in a properly equipped chemical incinerator.[2] This should only be performed

by authorized and trained personnel in accordance with institutional and regulatory

guidelines.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b15572574?utm_src=pdf-body
https://www.benchchem.com/product/b15572574?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAJ6074703&productDescription=THYMIDINE-5+-MONOPHOSPHAT+D+1G&vendorId=VN00024248&countryCode=US&language=en
https://ehs.ucr.edu/sites/default/files/2019-04/sc-75_waste_handling_and_disposal_ii.pdf
https://rtong.people.ust.hk/ChEmoryWasteDisposal_NEW.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_5_Propyltryptamine_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b15572574?utm_src=pdf-body
https://rtong.people.ust.hk/ChEmoryWasteDisposal_NEW.pdf
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://rtong.people.ust.hk/ChEmoryWasteDisposal_NEW.pdf
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_5_Propyltryptamine_A_Guide_for_Laboratory_Professionals.pdf
https://www.tcichemicals.com/BE/en/sds/T0845_EU_6N.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15572574?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spill Management
In the event of a spill:

Ensure the area is well-ventilated.

Wearing appropriate PPE, mechanically pick up or sweep the spilled solid material.[3]

Place the collected material and any contaminated cleaning supplies into a designated

hazardous waste container.[9]

Clean the spill area thoroughly.

Do not allow the spilled material to enter drains or waterways.[3]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of 5'-TMPS waste.
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Caption: Workflow for the safe disposal of 5'-TMPS waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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